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Compound of Interest

Compound Name: DMCM hydrochloride

Cat. No.: B2747370

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMCM (Methyl 6,7-dimethoxy-4-ethyl-3-carboline-3-carboxylate) hydrochloride is a potent
benzodiazepine inverse agonist. It is widely utilized in neuroscience research to study anxiety,
convulsions, and the function of the GABA-A receptor.[1] As an inverse agonist, DMCM binds
to the benzodiazepine site of the GABA-A receptor and reduces the receptor's response to the
inhibitory neurotransmitter GABA, leading to anxiogenic and convulsant effects.[1] Proper
preparation of DMCM hydrochloride stock solutions is critical for obtaining accurate and
reproducible experimental results. These application notes provide detailed protocols for the
preparation, storage, and handling of DMCM hydrochloride stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of DMCM hydrochloride is presented
in the table below.
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Property Value Reference
CAS Number 1215833-62-7

Molecular Formula C17H18N204 + HCI

Molecular Weight 350.8 g/mol

Appearance Off-white solid/powder [2]

Purity >98% (HPLC)

Solubility Data

The solubility of DMCM hydrochloride in common laboratory solvents is crucial for the
preparation of stock solutions. The following table summarizes the maximum recommended
concentrations. To enhance solubility, warming the solution to 37°C and using an ultrasonic
bath may be beneficial.[1]

Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

Water 31.43 100

DMSO 7.02 20

Experimental Protocols
Materials and Equipment

« DMCM hydrochloride powder

Appropriate solvent (e.g., sterile, nuclease-free water or DMSQO)

Sterile conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance

Vortex mixer
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o Ultrasonic water bath
o Sterile pipette tips

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a 10 mM DMCM Hydrochloride
Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of DMCM
hydrochloride in DMSO. Adjust the volumes as needed for your specific experimental
requirements.

» Calculate the required mass of DMCM hydrochloride:
o Molecular Weight (MW) = 350.8 g/mol
o Desired Concentration (C) = 10 mM = 0.01 mol/L
o Desired Volume (V) =1 mL=0.001L
o Mass (g) = C (mol/L) *V (L) * MW ( g/mol)
o Mass (mg) = 0.01 mol/L * 0.001 L * 350.8 g/mol * 1000 mg/g = 3.508 mg
¢ Weighing the DMCM hydrochloride:
o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 3.51 mg of DMCM hydrochloride powder and record
the exact weight.

 Dissolving the compound:

o Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the weighed DMCM
hydrochloride.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to dissolve the powder.
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o If the compound does not fully dissolve, sonicate the tube in an ultrasonic water bath for 5-
10 minutes. Gentle warming to 37°C can also aid dissolution.

e Storage:

o Once fully dissolved, the stock solution can be aliquoted into smaller, single-use volumes
to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[1]

Stock Solution Dilution Calculator

The following table provides the required volume of stock solution to prepare working solutions
of various concentrations.

Volume of 10 mM Stock Solution to add to
1 mL of buffer/Imedia

Desired Final Concentration

1uM 0.1 pL
10 uM 1puL
50 uM 5uL
100 pM 10 pL

Safety and Handling

Warning: DMCM hydrochloride is a potent neuroactive compound and should be handled with
care.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and
chemical-resistant gloves when handling DMCM hydrochloride powder and solutions.[2]

e Engineering Controls: Handle the compound in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation of dust.[2]
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e Handling: Avoid contact with skin and eyes. In case of contact, immediately flush the affected
area with copious amounts of water for at least 15 minutes.[2] Wash hands thoroughly after
handling.[2]

o Storage: Store DMCM hydrochloride powder in a tightly sealed container in a cool, dry
place.[2] Stock solutions should be stored at -20°C or -80°C as recommended.

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing DMCM hydrochloride stock solution.
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Signaling Pathway of DMCM at the GABA-A Receptor
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Caption: DMCM's inverse agonist action on the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing DMCM
Hydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2747370#preparing-dmcm-hydrochloride-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b2747370#preparing-dmcm-hydrochloride-stock-solutions
https://www.benchchem.com/product/b2747370#preparing-dmcm-hydrochloride-stock-solutions
https://www.benchchem.com/product/b2747370#preparing-dmcm-hydrochloride-stock-solutions
https://www.benchchem.com/product/b2747370#preparing-dmcm-hydrochloride-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2747370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2747370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

